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Compound of Interest

Compound Name: 2-Methyl-1-heptanol

Cat. No.: B1596058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers for 2-Methyl-
1-heptanol (CAS No. 60435-70-3), a branched-chain primary alcohol utilized in various

research and development applications. This document outlines key specifications from various

vendors, presents a general synthesis methodology, and illustrates a potential experimental

workflow and a hypothetical signaling pathway based on related compounds.

Commercial Availability
2-Methyl-1-heptanol is available from several chemical suppliers, catering to research and

bulk quantity requirements. The following table summarizes the offerings from prominent

vendors. Please note that pricing and availability are subject to change and should be

confirmed directly with the supplier.
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Supplier Purity
Available
Quantities

Catalog Number

Alfa Chemistry 95% 100 mg ACM60435703-1[1]

BOC Sciences 95% Inquire 60435-70-3[2]

BLD Pharm Inquire Inquire 60435-70-3[3]

The Good Scents

Company
95% Inquire 60435-70-3[4]

Guidechem (Dayang) 98% Per client requirement Inquire[5]

Physicochemical Properties
Property Value

Molecular Formula C₈H₁₈O[2]

Molecular Weight 130.23 g/mol [2]

Boiling Point 179.2°C at 760 mmHg[2]

Density 0.821 g/cm³[2]

IUPAC Name 2-methylheptan-1-ol[2]

Synonyms 2-methyl-heptan-1-ol[2]

Experimental Protocols: Synthesis of 2-Methyl-1-
heptanol
While specific protocols for the industrial synthesis of 2-Methyl-1-heptanol are proprietary, a

general laboratory-scale synthesis can be adapted from established organometallic reactions.

The following protocol describes a Grignard reaction, a common method for forming carbon-

carbon bonds and synthesizing alcohols.

Materials and Reagents:

1-Bromohexane
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Magnesium turnings

Methyl iodide

Anhydrous diethyl ether

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Round-bottom flask, condenser, dropping funnel, separatory funnel

Magnetic stirrer and heating mantle

Procedure:

Preparation of Grignard Reagent: In a flame-dried three-necked round-bottom flask equipped

with a condenser, dropping funnel, and magnetic stirrer, add magnesium turnings. Introduce

a small crystal of iodine to initiate the reaction. Slowly add a solution of methyl iodide in

anhydrous diethyl ether from the dropping funnel. The reaction should commence

spontaneously, indicated by bubbling and a color change. If the reaction fails to start, gentle

heating may be applied. Once initiated, add the remaining methyl iodide solution dropwise to

maintain a gentle reflux. After the addition is complete, stir the mixture for an additional 30

minutes to ensure the complete formation of the Grignard reagent (methylmagnesium

iodide).

Reaction with Hexanal: Cool the Grignard reagent solution in an ice bath. Slowly add a

solution of hexanal in anhydrous diethyl ether from the dropping funnel. Control the rate of

addition to maintain a gentle reflux. After the addition is complete, allow the reaction mixture

to stir at room temperature for 1-2 hours.

Quenching and Work-up: Cool the reaction mixture in an ice bath and slowly add 1 M HCl to

quench the reaction and dissolve the magnesium salts. Transfer the mixture to a separatory
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funnel. Separate the ether layer and wash it sequentially with saturated sodium bicarbonate

solution and brine.

Drying and Purification: Dry the ether layer over anhydrous magnesium sulfate, filter, and

remove the ether by rotary evaporation. The resulting crude 2-Methyl-1-heptanol can be

purified by distillation.

Visualizations: Workflows and Pathways
The following diagrams illustrate a general experimental workflow for the quality control of 2-
Methyl-1-heptanol and a hypothetical signaling pathway for a generic branched-chain alcohol,

based on known pathways for similar molecules.
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Experimental Workflow for 2-Methyl-1-heptanol QC
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Caption: Quality control workflow for 2-Methyl-1-heptanol.
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Hypothetical Signaling Pathway for a Branched-Chain Alcohol
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Caption: A hypothetical cell signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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heptanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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